Cas no 2172587-79-8 (2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2172587-79-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5835159
• PubChem ID: 165835687
• Update Time: 2025-05-24

2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid
• 2172587-79-8
• EN300-1591702

• Inchi： 1S/C9H14N2O2/c1-4-9(2,8(12)13)7-5-10-11(3)6-7/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： WBPQBSUIJIJPNE-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=NN(C)C=1)CC)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid

2-Methyl-2-(1-Methyl-1H-Pyrazol-4-Yl)Butanoic Acid: A Comprehensive Overview

2-Methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid, also known by its CAS number 2172587-79-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule comprises a butanoic acid backbone with a methyl group at the second carbon, and a 1-methylpyrazole moiety attached at the same position. This unique structure contributes to its intriguing chemical properties and biological functions.

The synthesis of 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid has been explored through various methodologies, including but not limited to, the condensation of aldehydes with ammonia derivatives, followed by subsequent functionalization steps. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

In terms of biological activity, 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid has demonstrated promising results in several assays. Studies have highlighted its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its role as a lead compound in anticancer drug development. Recent investigations have also explored its effects on neurodegenerative diseases, where it exhibited neuroprotective properties by modulating oxidative stress and apoptosis pathways.

The pharmacokinetic profile of 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid is another area of active research. Preclinical studies have revealed that this compound exhibits reasonable bioavailability when administered orally, with favorable absorption and distribution characteristics. However, further studies are required to optimize its pharmacokinetic properties for clinical applications. Researchers are currently exploring various strategies, such as prodrug design and nanoparticle encapsulation, to enhance its stability and targeting efficiency.

In conclusion, 2-methyl-2-(1-methyl-1H-pyrazol-4-yl)butanoic acid, with its CAS number 2172587-79-, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic purposes. Its unique structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a promising candidate for future drug development efforts.